![molecular formula C21H27N3O3 B5565533 N-[(3S*,4R*)-1-[(3,5-dimethyl-4-oxo-1,4-dihydro-2-pyridinyl)methyl]-4-(4-methoxyphenyl)-3-pyrrolidinyl]acetamide](/img/structure/B5565533.png)
N-[(3S*,4R*)-1-[(3,5-dimethyl-4-oxo-1,4-dihydro-2-pyridinyl)methyl]-4-(4-methoxyphenyl)-3-pyrrolidinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The notation (3S*,4R*) in the name of the compound refers to the configuration of the chiral centers in the molecule. In this case, the 3rd and 4th atoms in the molecule are chiral centers. The ‘S’ and ‘R’ denote the absolute configuration of these chiral centers according to the Cahn–Ingold–Prelog priority rules . The ‘S’ (from the Latin sinister, meaning left) indicates a counterclockwise orientation, and ‘R’ (from the Latin rectus, meaning right) indicates a clockwise orientation .
Scientific Research Applications
Pyridine Derivatives as Insecticides
Research has shown that certain pyridine derivatives, including compounds structurally related to N-[(3S*,4R*)-1-[(3,5-dimethyl-4-oxo-1,4-dihydro-2-pyridinyl)methyl]-4-(4-methoxyphenyl)-3-pyrrolidinyl]acetamide, have significant insecticidal activity. One study focused on the synthesis and toxicity of these derivatives against the cowpea aphid, Aphis craccivora Koch, a common pest affecting various crops. The study found that some of these compounds exhibited insecticidal activity comparable or superior to that of established insecticides like acetamiprid (Bakhite et al., 2014).
Pharmacological Characterization
In pharmacological research, derivatives similar to this compound have been studied for their potential in treating various conditions. One compound, PF-04455242, showed high affinity for kappa-opioid receptors (KORs) and potential for treating depression and addiction disorders due to its selectivity and efficacy in various assays (Grimwood et al., 2011).
Biotransformation Studies
The metabolization of compounds structurally related to this compound has been explored in human urine. A study identified several metabolites of N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DMPPA; MH-1), providing insights into its biotransformation and the potential for developing new cognition-enhancing agents (Fujimaki et al., 1990).
properties
IUPAC Name |
N-[(3S,4R)-1-[(3,5-dimethyl-4-oxo-1H-pyridin-2-yl)methyl]-4-(4-methoxyphenyl)pyrrolidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O3/c1-13-9-22-19(14(2)21(13)26)11-24-10-18(20(12-24)23-15(3)25)16-5-7-17(27-4)8-6-16/h5-9,18,20H,10-12H2,1-4H3,(H,22,26)(H,23,25)/t18-,20+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFGXUDMXZLCRHX-AZUAARDMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CNC(=C(C1=O)C)CN2CC(C(C2)NC(=O)C)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CNC(=C(C1=O)C)CN2C[C@H]([C@@H](C2)NC(=O)C)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.